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Compound of Interest

Compound Name: aurovertin

Cat. No.: B1171891 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals working with aurovertin.

Adherence to these protocols is essential for ensuring personnel safety and maintaining a

secure laboratory environment. Aurovertin is a mycotoxin and a potent inhibitor of F1F0-ATP

synthase, requiring careful handling to prevent exposure.[1] A comprehensive understanding

and implementation of personal protective equipment (PPE) protocols are the first line of

defense in minimizing risk.

Hazard Identification and Personal Protective
Equipment
Aurovertin's primary hazard lies in its potent biological activity as an inhibitor of ATP synthase.

[1] Exposure can occur through inhalation, skin contact, eye contact, or ingestion. While there

is no indication of carcinogenicity to humans, its cytotoxic nature necessitates stringent

handling procedures. The following table summarizes the required PPE for handling

aurovertin.
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PPE Category Item Specification Purpose

Hand Protection
Chemical-resistant

gloves

Nitrile gloves (double-

gloving recommended

when handling the

solid compound).

To prevent skin

contact. Nitrile offers

good resistance to a

range of chemicals.

Body Protection
Laboratory coat or

gown

Full-coverage, long-

sleeved, with knit

cuffs.

To protect skin and

clothing from

contamination.

Eye and Face

Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 certified.
To protect eyes from

splashes or aerosols.

Face shield

To be worn in

conjunction with

goggles when there is

a significant splash

risk.

To provide full-face

protection.

Respiratory Protection
N95 or higher-level

respirator

NIOSH-approved. A

powered air-purifying

respirator (PAPR) may

be required for

activities with a high

potential for aerosol

generation.

To prevent inhalation

of airborne particles,

especially when

handling powders.

Operational Plan: Safe Handling of Aurovertin
1. Designated Area:

All handling of solid aurovertin, including weighing and preparing stock solutions, must be

conducted within a certified chemical fume hood or a ventilated balance safety enclosure to

minimize inhalation risks.

The work area should be clearly designated as a "Potent Compound Handling Area."
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2. Handling Procedures:

Preparation: Before handling aurovertin, ensure all necessary PPE is donned correctly.

Prepare all required materials (e.g., spatulas, weighing paper, solvents, waste containers)

and place them in the fume hood to minimize movement in and out of the containment area.

Weighing: Use a dedicated set of utensils for handling aurovertin. When weighing the

powder, do so carefully on anti-static weighing paper to prevent dispersal.

In Solution: When working with aurovertin in solution, exercise caution to prevent splashes

and the generation of aerosols.

3. Emergency Procedures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan: Managing Aurovertin Waste
All materials that come into contact with aurovertin are considered hazardous waste and must

be disposed of accordingly.

1. Waste Segregation:

All solid waste contaminated with aurovertin, including gloves, weighing paper, pipette tips,

and empty vials, must be segregated as "Cytotoxic Waste."

Liquid waste containing aurovertin should be collected in a dedicated, clearly labeled, and

sealed hazardous waste container.
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2. Containment and Labeling:

Contaminated solid waste should be placed in a thick (at least 2-4 mm) plastic bag or a rigid,

leak-proof container.

All waste containers must be clearly labeled with a "Cytotoxic" hazard symbol and a

description of the contents.

3. Final Disposal:

Follow your institution's established procedures for the disposal of cytotoxic materials.

Do not dispose of aurovertin waste in the general laboratory trash or down the drain.

Arrange for pickup and disposal by a licensed hazardous waste contractor.

Quantitative Data
Physical and Chemical Properties of Aurovertin B

Property Value

Molecular Formula C25H32O8

Molecular Weight 460.5 g/mol

Appearance Solid

Flash Point 201.2°C

Density 1.23 g/cm³

Source: PubChem, ChemicalBook Safety Data Sheet[1]

Mechanism of Action: Inhibition of ATP Synthase
Aurovertin exerts its biological effects by inhibiting the F1F0-ATP synthase, a critical enzyme

in cellular energy production. The following diagram illustrates this mechanism.
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Caption: Aurovertin inhibits ATP synthase by binding to the β subunits of the F1 domain,

preventing the conformational changes necessary for ATP synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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